(1R,2S)-1-Azido-2-iodocyclohexane

• CAS No.: 61530-31-2
• Molecular Formula: C6H10IN3
• Molecular Weight: 251.07 g/mol
• IUPAC Name: (1R,2S)-1-azido-2-iodocyclohexane
• InChI: InChI=1S/C6H10IN3/c7-5-3-1-2-4-6(5)9-10-8/h5-6H,1-4H2/t5-,6+/m0/s1
• InChI Key: JUMODOAGOXHHQD-NTSWFWBYSA-N
• Isomeric SMILES: C1CC[C@@H]([C@@H](C1)N=[N+]=[N-])I
• Canonical SMILES: C1CCC(C(C1)N=[N+]=[N-])I

Description

(1R,2S)-1-Azido-2-iodocyclohexane is a stereochemically defined cyclohexane derivative featuring an azide (-N₃) and an iodine (-I) group at positions 1 and 2, respectively. Its molecular formula is C₆H₁₀IN₃, with a molecular weight of 267.06 g/mol. This compound is primarily utilized in organic synthesis as a precursor for click chemistry reactions (e.g., azide-alkyne cycloaddition) and as a chiral building block for pharmaceuticals and agrochemicals . Its stereochemistry (1R,2S) plays a critical role in dictating reaction pathways and diastereoselectivity in downstream applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic substitution reaction where a suitable precursor, such as (1R,2S)-1-bromo-2-iodocyclohexane, is treated with sodium azide (NaN₃) in an appropriate solvent like dimethylformamide (DMF) under reflux conditions . The reaction proceeds via the displacement of the bromine atom by the azido group, yielding the desired product.

Industrial Production Methods

Industrial production of (1R,2S)-1-Azido-2-iodocyclohexane may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors to maintain consistent reaction parameters and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

(1R,2S)-1-Azido-2-iodocyclohexane undergoes various chemical reactions, including:

Substitution Reactions: The azido group can be replaced by other nucleophiles, such as amines or thiols, under suitable conditions.

Reduction Reactions: The azido group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

Oxidation Reactions: The iodine atom can be oxidized to higher oxidation states using oxidizing agents like hydrogen peroxide (H₂O₂).

Common Reagents and Conditions

Sodium Azide (NaN₃): Used for nucleophilic substitution to introduce the azido group.

Lithium Aluminum Hydride (LiAlH₄): Employed for the reduction of the azido group to an amine.

Hydrogen Peroxide (H₂O₂): Utilized for the oxidation of the iodine atom.

Major Products Formed

Aminocyclohexane Derivatives: Formed by the reduction of the azido group.

Iodinated Cyclohexane Derivatives: Resulting from oxidation reactions.

Scientific Research Applications

(1R,2S)-1-Azido-2-iodocyclohexane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules. Its azido group can participate in click chemistry reactions, facilitating the formation of triazoles.

Biology: Employed in bioconjugation techniques to label biomolecules with fluorescent tags or other probes.

Medicine: Investigated for its potential in drug development, particularly in the design of novel pharmaceuticals with specific stereochemistry.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (1R,2S)-1-Azido-2-iodocyclohexane depends on the specific reactions it undergoes. For example, in click chemistry, the azido group reacts with alkynes in the presence of a copper catalyst to form triazoles. This reaction proceeds via a concerted mechanism involving the formation of a copper-acetylide intermediate, which then cyclizes to form the triazole ring .

Comparison with Similar Compounds

Key Observations :

• Iodine vs. Bromine : The larger atomic radius of iodine enhances leaving-group ability in nucleophilic substitutions but reduces thermal stability compared to bromine .
• Ring Size : Cyclopentane analogues exhibit faster reaction rates due to reduced steric hindrance and ring strain .
• Stereochemistry : The (1R,2S) configuration enables distinct diastereomeric outcomes in chiral environments compared to (1S,2R) .

Reactivity in Click Chemistry

(1R,2S)-1-Azido-2-iodocyclohexane participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form 1,2,3-triazoles. Reaction efficiency compared to analogues:

Compound	Reaction Rate (k, ×10⁻³ s⁻¹)	Catalyst	Yield (%)
(1R,2S)-1-Azido-2-iodocyclohexane	4.2	CuI/PMDETA	92
1-Azido-2-bromocyclohexane	3.8	CuI/PMDETA	88
1-Azido-2-chlorocyclohexane	3.1	CuI/PMDETA	84

Insights :

• The iodo-substituted compound exhibits marginally higher reactivity than bromo or chloro analogues, likely due to inductive effects enhancing azide electrophilicity .

Stability and Handling

• Thermal Stability : Decomposes at 60°C, whereas bromo- and chlorocyclohexane azides remain stable up to 75°C .
• Light Sensitivity : Requires amber storage to prevent radical-mediated decomposition, a trait shared with other iodinated azides .
• Solubility: Poor aqueous solubility (0.5 g/100 mL H₂O) but miscible with ethanol (20 g/100 mL), similar to bromo analogues .